2-Methyl-5-sulfamoylbenzoic acid
Overview
Description
2-Methyl-5-sulfamoylbenzoic acid is a chemical compound with the molecular formula C8H9NO4S . Its molecular weight is 215.23 .
Molecular Structure Analysis
The InChI code for 2-Methyl-5-sulfamoylbenzoic acid is 1S/C8H9NO4S/c1-5-2-3-6 (14 (9,12)13)4-7 (5)8 (10)11/h2-4H,1H3, (H,10,11) (H2,9,12,13) . This code provides a specific representation of the molecule’s structure.Physical And Chemical Properties Analysis
2-Methyl-5-sulfamoylbenzoic acid is a solid substance . The storage temperature is room temperature .Scientific Research Applications
Pharmacology: Diuretic Drug Analysis
2-Methyl-5-sulfamoylbenzoic acid plays a role in the quantitative analysis of diuretic drugs. A novel method called Quantitative Analysis of Multiple Components by a Single Marker (QAMS) utilizes this compound for the simultaneous determination of various diuretics by High-Performance Liquid Chromatography (HPLC) .
Biochemistry: Enzyme Interaction Studies
In biochemistry, this compound’s structure allows for the exploration of enzyme interactions. It serves as a tool in understanding molecular interactions, which is crucial for studying metabolic pathways and enzyme kinetics .
Medicinal Chemistry: Loop Diuretics
It’s involved in the study of loop diuretics, a class of drugs that manage fluid balance. The compound’s sulfamoyl group is structurally similar to some diuretics, making it valuable for comparative studies and the development of new therapeutic agents .
Environmental Research: Bioremediation
2-Methyl-5-sulfamoylbenzoic acid is used in environmental research, particularly in bioremediation techniques. It’s part of studies that focus on microbial enzymes combined with support materials to metabolize pollutants for environmental cleanup .
Analytical Chemistry: Drug Purity and Composition
This compound is significant in analytical chemistry for determining the purity and composition of pharmaceuticals. It’s used as a reference in methods like HPLC to ensure the quality and safety of medicinal products .
Material Science: Nanoparticle Surface Modification
In material science, 2-Methyl-5-sulfamoylbenzoic acid is used for the surface modification of nanoparticles. Its carboxylic acid group can interact with various materials, aiding in the creation of composites with enhanced properties .
Safety and Hazards
The safety information for 2-Methyl-5-sulfamoylbenzoic acid indicates that it may cause skin irritation (H315), serious eye damage (H318), and specific target organ toxicity through repeated exposure if inhaled (H372) . It’s recommended to avoid breathing dust, wash skin thoroughly after handling, and wear protective gloves, eye protection, and face protection .
properties
IUPAC Name |
2-methyl-5-sulfamoylbenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4S/c1-5-2-3-6(14(9,12)13)4-7(5)8(10)11/h2-4H,1H3,(H,10,11)(H2,9,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FGQKQQQUJXXYEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40388157 |
Source
|
| Record name | 2-methyl-5-sulfamoylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40388157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methyl-5-sulfamoylbenzoic acid | |
CAS RN |
20532-14-3 |
Source
|
| Record name | 2-methyl-5-sulfamoylbenzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40388157 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Methyl-5-sulphamoylbenzoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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